Cas no 1820614-19-4 (N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide)

• Product Name: N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide
• CAS No: 1820614-19-4
• CID: 4619009
• Update Time: 2025-05-24

N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide

N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide: A Comprehensive Overview

N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide, identified by the CAS registry number 1820614-19-4, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule comprises a pyridine ring substituted with a chlorine atom at the 3-position and a hydrazide group linked to a t-butoxy moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. For instance, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in cancer progression, showcasing its relevance in drug discovery.

The synthesis of N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity. These advancements underscore the compound's suitability for large-scale production and industrial applications.

In terms of chemical properties, N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide exhibits stability under various reaction conditions, making it an ideal precursor for further functionalization. Its ability to form stable bonds with other functional groups has been leveraged in the development of novel materials with tailored properties. For example, researchers have utilized this compound to create advanced polymers with enhanced thermal stability and mechanical strength.

The application of N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide extends beyond traditional chemistry into emerging areas such as green chemistry and sustainable manufacturing. Its role in catalytic processes has been explored, with studies demonstrating its potential as a ligand in transition metal-catalyzed reactions. This not only enhances reaction efficiency but also contributes to the reduction of environmental impact associated with chemical synthesis.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide. Quantum mechanical calculations have revealed key interactions that govern its reactivity, enabling chemists to design more efficient synthetic pathways. These computational tools have also facilitated the prediction of the compound's behavior under various conditions, further enhancing its utility in research and development.

In conclusion, N'-(3-Chloropyridin-2-yl)(t-butoxy)carbohydrazide, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, driven by ongoing advancements in synthesis techniques and computational modeling. As researchers continue to unlock its full potential, this compound is poised to play an increasingly important role in the development of innovative solutions across various industries.